Cas no 487-11-6 (Elemicin)

The chemical name of elemene isBenzene, 1,2,3-trimethoxy-5-(2-propenyl)-Benzene,The molecular formula isC12H16O3,molecular weight208.25,
Physical property: colorless oily liquid,boiling point146To147°/10mm, n20D 1.5380[1].
IRnCS2max cm -1: 1125 (3,4,5-Trimethoxyphenyl), 9.17 (-CH2-CH=CH2)[2].
use to: anaesthesia.

Elemicin structure

Product Name:Elemicin

CAS No:487-11-6

Molecular Formula:C₁₂H₁₆O₃

Molecular Weight:208.2536

MDL:MFCD01656688

CID:37719

PubChem ID:10248

Elemicin Properties

Names and Identifiers

- 5-Allyl-1,2,3-trimethoxybenzene
- 3-(3,4,5-Trimethoxyphenyl)-1-propene
- Elemicin
- 1,2,3-trimethoxy-5-prop-2-enylbenzene
- Elemicine
- 3,4,5-Trimethoxyallylbenzene
- BENZENE, 5-ALLYL-1,2,3-TRIMETHOXY-
- Benzene, 1,2,3-trimethoxy-5-(2-propenyl)-
- 1,2,3-Trimethoxy-5-(2-propenyl)benzene
- HSZ191AKAN
- 4-allyl-1,2,6-trimethoxybenzene
- 1,2,3-trimethoxy-5-(prop-2-en-1-yl)benzene
- 5-allyl-1,2,3-trimethoxy-benzene
- 1,2,3-Trimetho
- SCHEMBL68542
- A827594
- NSC 16704
- Benzene, 5-(2-propenyl)-1,2,3-trimethoxy
- CHEMBL458690
- 3,5-Trimethoxyallylbenzene
- Benzene, 1,2,3-trimethoxy-5-(2-propenyl)- (9CI)
- 3,4, 5-Trimethoxyallylbenzene
- s5120
- J-520432
- DTXSID60197586
- PS-4970
- BRN 1912664
- HY-N6807
- AKOS015896443
- MFCD01656688
- CHEBI:4771
- 5-(Prop-2-en-1-yl)-1,2,3-trimethoxybenzene
- 1,2,3-trimethoxy-5-prop-2-enyl-benzene
- Benzene,2,3-trimethoxy-5-(2-propenyl)-
- 1,2,3-Trimethoxy-5-(2-propenyl)benzene, 9CI
- BPLQKQKXWHCZSS-UHFFFAOYSA-N
- 4-(2-Ethyl-benzoimidazol-1-yl)-4-oxo-butyricacid
- 3,4,5-trimethoxyallyl benzene
- 5-(PROP-2-ENYL)-1,2,3-TRIMETHOXYBENZENE
- 1-ALLYL-3,4,5-TRIMETHOXYBENZENE
- 1,2,3-Trimethoxy-5-(2-propenyl)-benzene
- CCG-266643
- NSC-16704
- 4-06-00-07478 (Beilstein Handbook Reference)
- CCRIS 6783
- AI3-20815
- CS-0030665
- 1,2,3-Trimethoxy-5-allylbenzene
- 1-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENE
- EINECS 207-649-0
- NS00022224
- UNII-HSZ191AKAN
- FT-0652063
- Q417746
- BENZENE, 1,2,3-TRIMETHOXY-5-(2-PROPEN-1-YL)-
- 487-11-6
- 5'-metoxy eugenol
- NSC16704
- 1,2,3-Trimethoxy-5-[2-propenyl]-benzene
- 1,2,3-Trimethoxy-5-allylbenzene (elemicin)
- "Elemicin
- DB-081347
- +Expand
- MDL： MFCD01656688
- InChIKey： BPLQKQKXWHCZSS-UHFFFAOYSA-N
- Inchi： 1S/C12H16O3/c1-5-6-9-7-10(13-2)12(15-4)11(8-9)14-3/h5,7-8H,1,6H2,2-4H3
- SMILES： O(C([H])([H])[H])C1=C(C([H])=C(C([H])=C1OC([H])([H])[H])C([H])([H])C([H])=C([H])[H])OC([H])([H])[H]
- BRN： 1912664

Computed Properties

Exact Mass: 208.11000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 208.109944368 g/mol
Heavy Atom Count: 15
Complexity: 179
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 27.7
Molecular Weight: 208.25

Experimental Properties

LogP: 2.44090
PSA: 27.69000
Refractive Index: 1.496
Boiling Point: 279.8℃/760mmHg
Flash Point: 92.6℃
FEMA: 1788
Solubility: 133.2 mg/L @ 25 °C (est)
Color/Form: Oil
Density: 1.058-1.070
Refractive Index: 1.529-1.534

Elemicin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003MSM-1g	5-Allyl-1,2,3-trimethoxybenzene	487-11-6	97%	1g	$134.00	2024-05-01
A2B Chem LLC	AB68710-100mg	Elemicin	487-11-6	98%	100mg	$40.00
Aaron	AR003N0Y-250mg	5-Allyl-1,2,3-trimethoxybenzene	487-11-6	95%	250mg	$22.00
abcr	AB281579-1 g	5-Allyl-1,2,3-trimethoxybenzene, 97%; .	487-11-6	97%	1 g	€193.30	2023-07-20
Alichem	A019088603-5g	5-Allyl-1,2,3-trimethoxybenzene	487-11-6	97%	5g	$176.40	2023-09-01
Apollo Scientific	OR40002-1g	5-Allyl-1,2,3-trimethoxybenzene	487-11-6		1g	£72.00	2024-05-25
Chemenu	CM343718-1g	1,2,3-trimethoxy-5-prop-2-enylbenzene	487-11-6	95%	1g	$13	2022-06-11
ChemScence	CS-0030665-5mg	Elemicin	487-11-6	98.39%	5mg	$50.0	2022-04-27
Crysdot LLC	CD12068572-1g	5-Allyl-1,2,3-trimethoxybenzene	487-11-6	97%	1g	$80
Fluorochem	200566-1g	3-(3,4,5-Trimethoxyphenyl)-1-propene	487-11-6	95%	1g	￡71.00	2022-03-01

Elemicin Suppliers

HU BEI SHI SHUN Biotechnology Co., Ltd.

Audited Supplier

(CAS:487-11-6)

MR./MRS.:ZHENG YU HAN

Phone:15107128801

Email:1400818899@qq.com

Sichuan Jingcuibio Biotechnology CO.,LTD

Audited Supplier

(CAS:487-11-6)

MR./MRS.:CHANG JING LI

Phone:18228035716

Email:jingcuibio@163.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:487-11-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.

Audited Supplier

(CAS:487-11-6)

MR./MRS.:ZHANG SHUO

Phone:13122891558

Email:hepeng20160718@foxmail.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:487-11-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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